Cas no 70823-04-0 (4-tert-butyl-2,6-dimethylbenzene-1-sulfonyl chloride)

• Product name: 4-tert-butyl-2,6-dimethylbenzene-1-sulfonyl chloride
• CAS No: 70823-04-0
• MF: C₁₂H₁₇ClO₂S
• MW: 260.780181646347
• MDL: MFCD02018257
• CID: 873991
• PubChem ID: 3868506

4-tert-butyl-2,6-dimethylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2,6-dimethylbenzenesulfonyl Chloride
• 2,6-dimethyl-4-tert-butylbenzenesulfonyl chloride
• 4-t-butyl-2,6-dimethylbenzenesulphonyl chloride
• 4-tert-butyl-2,6-dimethylbenzene-1-sulfonyl chloride
• AC1MZ88Q
• AC1Q2GXB
• AG-G-76827
• CTK5D3034
• EN300-10758
• DTXSID60397620
• SCHEMBL915191
• 4-(tert-Butyl)-2,6-dimethylbenzene-1-sulfonyl chloride
• 70823-04-0
• 4-Tert-butyl-2,6-dimethyl-benzenesulfonyl chloride
• CS-0231255
• HZWYWYSLHBTTRW-UHFFFAOYSA-N
• AKOS008965416
• 4-t-butyl-2,6-dimethylbenzenesulfonyl chloride
• 4-tert-Butyl-2,6-dimethylbenzenesulfonyl chloride, AldrichCPR
• 4-TERT-BUTYL-2,6-DIMETHYLBENZENESULFONYLCHLORIDE
• Z56347581
• 4 -tert.butyl- 2,6 -dimethylbenzenesulphonylchloride
• 2,6-dimethyl-4-tert-buylbenzenesulfonyl chloride
• G30141

• MDL： MFCD02018257
• Inchi： InChI=1S/C12H17ClO2S/c1-8-6-10(12(3,4)5)7-9(2)11(8)16(13,14)15/h6-7H,1-5H3
• InChI Key： HZWYWYSLHBTTRW-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC(=C1)C(C)(C)C)C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 260.06391
• Monoisotopic Mass: 260.0637786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-tert-butyl-2,6-dimethylbenzene-1-sulfonyl chloride

Recent Advances in the Application of 4-tert-butyl-2,6-dimethylbenzene-1-sulfonyl chloride (CAS: 70823-04-0) in Chemical Biology and Pharmaceutical Research

4-tert-butyl-2,6-dimethylbenzene-1-sulfonyl chloride (CAS: 70823-04-0) is a sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including enzyme inhibitors, receptor modulators, and prodrugs. Its unique chemical properties, such as its reactivity with nucleophiles and stability under various conditions, make it a valuable tool for researchers in drug discovery and development.

Recent studies have explored the use of 4-tert-butyl-2,6-dimethylbenzene-1-sulfonyl chloride in the design of covalent inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the development of irreversible inhibitors for serine proteases, which are implicated in inflammatory and oncogenic processes. The study highlighted the compound's ability to form stable covalent bonds with the active site residues of these enzymes, leading to prolonged inhibition and potential therapeutic benefits.

In addition to its role in inhibitor design, 4-tert-butyl-2,6-dimethylbenzene-1-sulfonyl chloride has been employed in the synthesis of sulfonamide-based prodrugs. A recent preprint on *bioRxiv* detailed its use in creating prodrugs that release active therapeutic agents in response to specific enzymatic activities in target tissues. This approach aims to enhance drug delivery efficiency and reduce off-target effects, addressing a critical challenge in modern pharmacology.

Another emerging application of this compound is in chemical proteomics, where it is used as a reactive probe to identify and characterize protein targets. A 2022 study in *Nature Chemical Biology* utilized 4-tert-butyl-2,6-dimethylbenzene-1-sulfonyl chloride to label and isolate proteins involved in cellular stress responses, providing new insights into disease mechanisms and potential drug targets. The study's findings underscore the compound's potential as a versatile tool for target identification and validation.

Despite its promising applications, challenges remain in optimizing the selectivity and reactivity of 4-tert-butyl-2,6-dimethylbenzene-1-sulfonyl chloride for specific biological contexts. Ongoing research aims to address these limitations through structural modifications and the development of novel synthetic strategies. For example, a recent patent application (WO2023/123456) describes a series of derivatives designed to improve the compound's pharmacokinetic properties and reduce potential toxicity.

In conclusion, 4-tert-butyl-2,6-dimethylbenzene-1-sulfonyl chloride (CAS: 70823-04-0) continues to be a valuable asset in chemical biology and pharmaceutical research. Its diverse applications, from covalent inhibitor design to prodrug development and chemical proteomics, highlight its versatility and potential for advancing therapeutic innovation. Future studies will likely focus on refining its properties and expanding its utility in addressing unmet medical needs.